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An In-depth Examination of Occurrence, Analysis, and Environmental Fate

Abstract

N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD) is an antioxidant and antiozonant
ubiquitously used in vehicle tires to prevent degradation.[1][2] Through reaction with
atmospheric ozone, 6PPD is transformed into 6PPD-quinone (6PPD-q), a highly toxic
compound that has been linked to acute mortality in fish species, notably coho salmon
(Oncorhynchus kisutch).[3][4][5] Stormwater runoff from roadways serves as a primary pathway
for the introduction of 6PPD-quinone into aquatic environments. This technical guide provides a
comprehensive overview of the occurrence of 6PPD-quinone in stormwater, details the
analytical methodologies for its detection and quantification, and illustrates its environmental
formation and transport. The information is intended for researchers, scientists, and
professionals in drug development and environmental science to facilitate a deeper
understanding of this emerging contaminant of concern.

Introduction

The widespread use of 6PPD in tires leads to the continuous release of tire wear particles
(TWPs) into the environment. These patrticles, containing 6PPD, settle on impervious surfaces
like roads and parking lots. The subsequent reaction of 6PPD with ozone, a common
atmospheric pollutant, results in the formation of 6PPD-quinone. During precipitation events,
stormwater runoff mobilizes these particles and the leached 6PPD-quinone, transporting them
into nearby water bodies. The discovery of 6PPD-quinone as the causative agent for "urban
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runoff mortality syndrome” in coho salmon has spurred significant research into its
environmental prevalence and toxicological effects.

Formation and Transport of 6PPD-Quinone

The transformation of 6PPD to 6PPD-quinone is a critical step in its environmental journey.
This process primarily occurs through the ozonation of 6PPD present in tire rubber.

Figure 1: Formation of 6PPD-quinone from 6PPD and its transport into aquatic environments
via stormwater runoff.

Quantitative Occurrence in Stormwater and Related
Matrices

The concentration of 6PPD-quinone in stormwater runoff can be highly variable, influenced by
factors such as traffic density, antecedent dry periods, and rainfall intensity. The following
tables summarize the reported concentrations of 6PPD-quinone in various environmental
compartments.

Table 1: Concentration of 6PPD-Quinone in Water Matrices

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Concentration

Water Matrix Notes References
Range
Concentrations are
Stormwater/Roadway ] )
ND - 2,850 ng/L highly variable and
Runoff
event-dependent.
Elevated
5.6 - 82.3 ng/L concentrations during

wet weather events.

up to 2,430 ng/L

Highest detections

reported in China.

Surface Water (Urban

Highest detection in
ND - 2,800 ng/L the Don River,

Impacted)
Toronto, Canada.
Lower concentrations
2.4 -45ng/lL in nearshore waters
suggest dilution.
Observed range in
2-27ng/lL Longfellow Creek,
Seattle, WA.
Samples from
Tunnel Wash Water 110 - 143 ng/L Stavsjgfjell tunnel,
Norway.
Demonstrates
Tunnel Wash Water effectiveness of
7-23ng/lL ) ]
(Treated) treatment in reducing
concentrations.
Indicates other
Artificial Turf Runoff 159 ng/L potential sources of
6PPD.
Shows widespread
Country Road Puddle 258 ng/L presence even in less

urbanized areas.
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ND: Not Detected

Table 2: Concentration of 6PPD-Quinone in Solid Matrices and Air

Concentration

Matrix Notes References
Range
_ Indicates
Sediments o
1.9 -18.2 ug/kg accumulation in
(Freshwater)

aquatic systems.

Sediments (Marine)

0.4 - 3.0 ug/kg

Shows potential for

long-range transport.

Roadside Soils

9.5 - 936 pg/kg

Highlights roads as a
primary deposition

zone.

Air (Atmospheric

Particles)

0.847 pg/m3 (average)

Detected in 15 of 18
megacities, indicating

atmospheric transport.

Experimental Protocols for 6PPD-Quinone Analysis

The accurate quantification of 6PPD-quinone in environmental samples is predominantly

achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS). Sample

preparation typically involves solid-phase extraction (SPE) to concentrate the analyte and

remove matrix interferences.

Sample Collection and Preservation

o Water Samples: Collected in amber glass bottles to prevent photodegradation.

¢ Preservation: Samples should be cooled to <10°C.

o Holding Time: A holding time of 14 days from sampling to extraction is recommended.

Sample Preparation: Solid-Phase Extraction (SPE)
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A common procedure for extracting 6PPD-quinone from water samples is as follows:

Spiking: Water samples (e.g., 200 mL to 1 L) are spiked with an isotopically labeled internal
standard (e.g., D5-6PPD-quinone or 13Ce-6PPD-quinone) to correct for matrix effects and
recovery losses.

Cartridge Conditioning: An SPE cartridge (e.g., Oasis HLB) is conditioned with a solvent like
methanol, followed by laboratory-grade water.

Sample Loading: The water sample is passed through the conditioned SPE cartridge at a
controlled flow rate (e.g., 5-10 mL/min).

Washing: The cartridge is washed with laboratory-grade water to remove hydrophilic
impurities.

Elution: The retained 6PPD-quinone is eluted from the cartridge using an organic solvent,
typically methanol.

Concentration: The eluate is concentrated under a gentle stream of nitrogen.

Reconstitution: The dried residue is redissolved in a small volume of a suitable solvent (e.g.,
acetonitrile) for LC-MS/MS analysis.

Analytical Instrumentation: LC-MS/MS

Technique: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the
preferred analytical method due to its high sensitivity and selectivity.

Chromatography Column: A C18 reversed-phase column is commonly used for separation
(e.g., Agilent InfinityLab Poroshell 120 EC-C18).

Mobile Phases: Mobile phases often consist of an aqueous component with a modifier (e.g.,
ammonium fluoride) and an organic component like acetonitrile.

lonization: Electrospray ionization (ESI) in positive mode is typically employed.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific
precursor-to-product ion transitions for both the native 6PPD-quinone and its labeled internal
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standard.

Sample Preparation

1. Sample Collection
(Amber Glass)

2. Internal Standard Spiking
(e.g., D5-6PPD-q)

3. Solid-Phase Extraction (SPE)

4. Elution with Organic Solvent

5. Concentration under Nitrogen

6. Reconstitution

7. LC Separation
(C18 Column)

8. MS/MS Detection
(Positive ESI, MRM)

9. Quantification
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Figure 2: General experimental workflow for the analysis of 6PPD-quinone in water samples.

Toxicity and Environmental Significance

The presence of 6PPD-quinone in stormwater is of significant ecological concern. It has been
identified as acutely toxic to several salmonid species.

e Coho Salmon (Oncorhynchus kisutch): Extremely sensitive, with a reported 24-hour LC50
(lethal concentration for 50% of the population) as low as 95 ng/L.

e Brook Trout (Salvelinus fontinalis) and Rainbow Trout (Oncorhynchus mykiss): Also
susceptible, with reported LC50 values of 0.59 pg/L and 1 pg/L, respectively.

The concentrations of 6PPD-quinone detected in many urban runoff samples exceed these
toxicity thresholds, highlighting the direct threat to aquatic ecosystems.
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Figure 3: Logical relationship from tire wear to the ecological impact of 6PPD-quinone.

Conclusion and Future Outlook
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6PPD-quinone is a pervasive and highly toxic contaminant in stormwater runoff, posing a
significant risk to aquatic life, particularly salmonids. The data clearly indicate that urban runoff
is a major source of this compound, with concentrations frequently exceeding lethal levels for
sensitive species. Standardized analytical methods using LC-MS/MS provide the necessary
sensitivity for monitoring and risk assessment.

Future research should focus on several key areas:

o Mitigation Strategies: Evaluating the effectiveness of green stormwater infrastructure and
other treatment technologies in removing 6PPD-quinone from runoff.

o Toxicity to Other Species: Expanding toxicological studies to a wider range of aquatic and
terrestrial organisms.

» Alternative Antioxidants: Researching and developing safer, non-toxic alternatives to 6PPD
for use in tires.

o Human Health Effects: Investigating the potential for human exposure and any associated
health risks, as 6PPD-quinone has been detected in human urine.

Addressing the environmental challenges posed by 6PPD-quinone will require a multi-faceted
approach involving environmental chemists, toxicologists, engineers, and policymakers to
mitigate its impact on aquatic ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6PPD-Quinone in Stormwater Runoff: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402663#occurrence-of-6ppd-quinone-in-
stormwater-runoff]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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